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Compound of Interest

Compound Name: 2,2,3,5-Tetramethylhexane

Cat. No.: B12652074

CAS Number: 52897-09-3

This technical guide provides a summary of the available information for 2,2,3,5-
tetramethylhexane, geared towards researchers, scientists, and drug development
professionals.

Disclaimer: Publicly accessible information regarding the biological activity, specific applications
in drug development, and detailed experimental protocols for 2,2,3,5-tetramethylhexane is
limited. This document summarizes the available physicochemical data.

Chemical and Physical Properties

2,2,3,5-Tetramethylhexane is a saturated aliphatic hydrocarbon. Its basic properties are
summarized below.

Property Value Source

CAS Number 52897-09-3 NIST Chemistry WebBook
Molecular Formula C1oH22 NIST Chemistry WebBook
Molecular Weight 142.2817 g/mol NIST Chemistry WebBook
Boiling Point 422 K (149 °C) NIST Chemistry WebBook[1]
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Spectroscopic and Chromatographic Data

Limited spectroscopic and chromatographic data are available for 2,2,3,5-tetramethylhexane,
which are crucial for its identification and characterization in a laboratory setting.

Gas Chromatography

Gas chromatography is a common technique for separating and analyzing volatile compounds.
The Kovats retention index is a dimensionless quantity that helps to identify compounds in gas

chromatography.
Kovats
. Temperature .
Column Type Active Phase . Retention Reference
(°C)
Index (1)
) Heinzen, Soares,
Capillary Squalane 100 873
et al., 1999[2]
] Heinzen, Soares,
Capillary Squalane 60 873

et al., 1999[2]

Experimental Protocols

Detailed, peer-reviewed experimental protocols specifically for the synthesis or biological
application of 2,2,3,5-tetramethylhexane are not readily available in the public domain.
General organic synthesis techniques for branched alkanes would likely apply, but specific
reaction conditions, yields, and purification methods for this particular isomer are not well-
documented.

Applications in Research and Drug Development

Currently, there is no significant body of literature suggesting that 2,2,3,5-tetramethylhexane
has a direct application in drug development or as a biologically active molecule. Its primary
utility in a research context would likely be as a reference compound in analytical studies, such
as mass spectrometry or gas chromatography, or as a non-polar solvent in specific organic
reactions.
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Logical Relationships in Compound Analysis

The analysis of an unknown compound suspected to be 2,2,3,5-tetramethylhexane would
follow a logical workflow. This can be visualized as follows:
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Workflow for the identification of 2,2,3,5-Tetramethylhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2,2,3,5-
Tetramethylhexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12652074#cas-number-for-2-2-3-5-
tetramethylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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